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Compound of Interest

Compound Name: Dibromo(difluoro)silane

Cat. No.: B15485389

An In-depth Technical Guide on Dibromo(difluoro)silane

This guide provides essential information regarding the molecular weight and formula of
dibromo(difluoro)silane, tailored for researchers, scientists, and professionals in drug
development.

Core Data Presentation

The fundamental properties of dibromo(difluoro)silane, including its chemical formula and
molecular weight, are summarized below. The molecular weight is derived from the atomic
weights of its constituent elements.

Property Value
Chemical Formula Br2F2Si[1][2]
Molecular Weight 225.89 g/mol [2]
CAS Number 14188-35-3[1]

Elemental Composition

The molecular weight is a sum of the atomic weights of each atom in the molecule. The
elemental breakdown is as follows:
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Atomic Weight  Number of Mass
Element Symbol

(g/mol) Atoms Percentage
Bromine Br 79.904 2 70.7%][3]
Fluorine F 18.998 2 16.8%][3]
Silicon Si 28.085 1 12.4%][3]

Molecular Structure Visualization

The structural formula of dibromo(difluoro)silane illustrates the arrangement of its atoms. The
central silicon atom is bonded to two bromine atoms and two fluorine atoms.

Click to download full resolution via product page

Molecular structure of dibromo(difluoro)silane.

Experimental Protocols

Detailed experimental protocols for the synthesis of dibromo(difluoro)silane can be found in
various chemical literature databases. One common method involves the reaction of silicon
tetrabromide with a fluorinating agent.

Synthesis via Fluorination of Silicon Tetrabromide:

A typical procedure involves the reaction of silicon tetrabromide (SiBra) with antimony trifluoride
(SbFs). The reaction proceeds as follows:

3SiBra + 2SbFs — 3SiBr2F2 + 2SbBr3[3]
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Experimental Workflow:

The following diagram outlines the general workflow for this synthesis method.

Purify Dibromo(difiuoro)silane |—>

Characterize the final product
(e.g., NMR, Mass Spec)

Combine SiBr4 and SbF3 Heat the mixture Separate the product mixture
in a reaction vessel under controlled conditions (e.g., by distillation)

Click to download full resolution via product page

General workflow for the synthesis of dibromo(difluoro)silane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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